Cas no 1805127-36-9 (2-Amino-4-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 2-Amino-4-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1805127-36-9
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4899307
• Update Time: 2025-10-23

2-Amino-4-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C7H7F3N2O/c8-7(9,10)5-1-6(11)12-2-4(5)3-13/h1-2,13H,3H2,(H2,11,12)
• InChI Key： WEIMAXDDFDUNQK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=CC=1CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Amino-4-(trifluoromethyl)pyridine-5-methanol

Comprehensive Overview of 2-Amino-4-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805127-36-9)

2-Amino-4-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805127-36-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyridine core substituted with an amino group, a trifluoromethyl group, and a hydroxymethyl group, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-Amino-4-(trifluoromethyl)pyridine-5-methanol synthesis", "CAS 1805127-36-9 applications", and "pyridine derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

The growing interest in fluorinated compounds and their applications in medicinal chemistry has propelled the demand for 2-Amino-4-(trifluoromethyl)pyridine-5-methanol. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity, which explains why this compound is explored in the development of small-molecule inhibitors and biologically active agents. Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted the importance of such building blocks, as they enable rapid diversification of molecular scaffolds. Searches like "trifluoromethyl pyridine uses" and "amino pyridine methanol derivatives" underscore the compound's role in cutting-edge research.

From a synthetic perspective, 2-Amino-4-(trifluoromethyl)pyridine-5-methanol is often prepared via multi-step reactions involving halogenation, amination, and hydroxymethylation of the pyridine ring. Its CAS No. 1805127-36-9 serves as a critical identifier for procurement and regulatory compliance. The compound's solubility in polar organic solvents and its stability under standard conditions make it suitable for various cross-coupling reactions, a topic frequently searched as "pyridine methanol cross-coupling". Additionally, its potential as a precursor for heterocyclic scaffolds aligns with the pharmaceutical industry's focus on fragment-based drug design.

Beyond pharmaceuticals, 2-Amino-4-(trifluoromethyl)pyridine-5-methanol finds applications in material science, particularly in the development of fluorescent probes and coordination polymers. The trifluoromethyl group contributes to electron-withdrawing effects, which can modulate the optical properties of derived materials. Queries such as "pyridine-based fluorescent materials" and "CF3-substituted pyridine applications" reflect this interdisciplinary interest. Furthermore, the compound's compatibility with green chemistry principles—such as catalytic transformations and solvent-free reactions—resonates with the global push for sustainable chemical processes.

In summary, 2-Amino-4-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805127-36-9) is a multifaceted compound with broad utility in drug discovery, materials science, and synthetic methodology. Its structural features, including the amino, trifluoromethyl, and hydroxymethyl functionalities, enable diverse chemical modifications, catering to the evolving needs of researchers. As the scientific community continues to explore fluorinated heterocycles and functionalized pyridines, this compound remains a pivotal subject of study, evidenced by frequent searches for "1805127-36-9 suppliers" and "2-Amino-4-(trifluoromethyl)pyridine-5-methanol price".